Cas no 18712-20-4 (2-ethyl-2,3-dihydro-1,2-benzothiazole-1,1,3-trione)

• Product Name: 2-ethyl-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• CAS No: 18712-20-4
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD00458119
• CID: 231571
• PubChem ID: 236541
• Update Time: 2025-04-19

2-ethyl-2,3-dihydro-1,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-ethyl-, 1,1-dioxide
• 2-ethyl-1,1-dioxo-1,2-benzothiazol-3-one
• 2-ethyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• 2-ethyl-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• 2-ethyl-2,3-dihydro-1,2-benzisothiazol-3-one-1,1-dioxide
• AC1L5WU9
• AC1Q6K7Y
• CBMicro_017023
• CTK4D9420
• N-Ethylimide of o-sulfobenzoic acid
• N-ethylsaccharin
• NSC39121
• STK050920
• SureCN1101896
• 2-ethyl-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• 2-ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• DTXSID80284806
• N-ethyl saccharine
• 2-ethyl-2,3-dihydro-1lambda,2-benzothiazole-1,1,3-trione
• SCHEMBL1101896
• F0919-2284
• BIM-0017124.P001
• BDBM50242152
• 1,2-benzisothiazol-3(2h)-one, 2-ethyl-, 1,1-dioxide
• 18712-20-4
• AKOS000606559
• EN300-26866875
• CCG-5934
• NSC-39121
• Z53837734
• CHEMBL4091686

• MDL： MFCD00458119
• Inchi： 1S/C9H9NO3S/c1-2-10-9(11)7-5-3-4-6-8(7)14(10,12)13/h3-6H,2H2,1H3
• InChI Key： DQKSIWDBRCCINU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC)=O)(=O)=O

Computed Properties

• Exact Mass: 211.03
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 373.8°Cat760mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles